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Compound of Interest

Compound Name:
Ethyl 3-aminopropionate

hydrochloride

Cat. No.: B555161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling considerations

for Ethyl 3-aminopropionate hydrochloride (CAS No. 4244-84-2). The information is

intended to support researchers, scientists, and drug development professionals in using this

compound safely within a laboratory or manufacturing environment. All data is presented to be

in compliance with established safety protocols and to provide a clear understanding of the

potential hazards and mitigation strategies.

Chemical and Physical Properties
Ethyl 3-aminopropionate hydrochloride is a white to off-white crystalline powder.[1][2][3] It is

the hydrochloride salt of the ethyl ester of the non-essential amino acid β-alanine.[4] Its

hygroscopic nature necessitates storage in a dry, dark place with the container sealed to

prevent moisture absorption.[1][5] The compound is soluble in a variety of organic solvents

including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, and is also soluble

in water.[1][2][4][6][7]
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Property Value Source(s)

CAS Number 4244-84-2 [6][8][9][10][11]

Molecular Formula C5H12ClNO2 [9][10][11][12][13]

Molecular Weight 153.61 g/mol [4][5][9][10][12][13]

Appearance
White to off-white crystalline

powder
[1][2][3][5]

Melting Point 67-70 °C (lit.) [1][2][4][6][7]

Boiling Point 167.8°C at 760 mmHg [3][14]

Solubility

Soluble in water, chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.

[1][2][4][6][7]

Storage Temperature
Room Temperature, sealed in

dry, dark place.
[1][2][12]

Hygroscopicity Hygroscopic [1]

Hazard Identification and Classification
Ethyl 3-aminopropionate hydrochloride is classified as a hazardous substance. The GHS

classification indicates that it can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[3][14]

Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictogram:
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alt text

Signal Word: Warning

Toxicological Information
While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for Ethyl 3-aminopropionate hydrochloride are not readily available in

public databases, the GHS hazard classifications are based on existing data or structural

analogies that indicate potential for harm.[6] The primary routes of exposure are inhalation, skin

contact, and eye contact.

Experimental Protocols for Hazard Assessment
To determine the skin and eye irritation potential of a chemical like Ethyl 3-aminopropionate
hydrochloride, standardized tests are typically employed. The following are brief descriptions

of the relevant OECD (Organisation for Economic Co-operation and Development) test

guidelines.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves the

application of the test substance to the skin of a laboratory animal (historically, the albino

rabbit). The site is observed for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after application. The severity of the reactions is

scored to determine the level of irritation. In recent years, in vitro methods using

reconstructed human epidermis (RhE) models are preferred to reduce animal testing.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes the

procedure for assessing the potential of a substance to cause eye irritation or damage. A

single dose of the substance is applied to one eye of an experimental animal, with the other

eye serving as a control. The eyes are examined at specific intervals (1, 24, 48, and 72

hours) and scored for effects on the cornea, iris, and conjunctiva.[15] Like skin irritation

testing, there is a strong push towards validated in vitro alternatives.
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Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimizing exposure risk.

Engineering Controls
Work should be conducted in a well-ventilated area.[3][14]

For procedures that may generate dust, a chemical fume hood should be used.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling Ethyl 3-aminopropionate
hydrochloride.
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Personal Protective Equipment (PPE)

Specific Recommendations

Eye Protection

Chemical safety goggles or face shield.
(Comply with EN166 or OSHA 29 CFR 1910.133)

Hand Protection

Chemically resistant gloves (e.g., Nitrile, Neoprene).
Consult manufacturer's resistance data.

Body Protection

Lab coat, closed-toe shoes.
Consider chemical-resistant apron for larger quantities.

Respiratory Protection

For dust-generating procedures:
NIOSH-approved respirator with organic vapor/acid gas cartridges.
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Spill Occurs

Assess Spill Size and Risk

Minor Spill?

Evacuate Area
Alert Supervisor/Safety Officer

No

Don Appropriate PPE

Yes

Dispose of Waste According to
Institutional and Local Regulations

Await Professional Response

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Sweep Up Contained Material

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area with Soap and Water

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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